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Compound of Interest

Compound Name: Neoagarobiose

Cat. No.: B1678156 Get Quote

An In-depth Technical Guide to Neoagarobiose
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of neoagarobiose, a disaccharide

derived from agar, with a focus on its physicochemical properties, biological activities, and

relevant experimental protocols. The information is intended for researchers, scientists, and

professionals in drug development and related fields.

Core Properties of Neoagarobiose
Neoagarobiose is the fundamental repeating unit of agarose, a major component of agar from

red algae.[1] It is a disaccharide with significant interest due to its various biological activities.

Property Value Reference

CAS Number 484-58-2 [1][2]

Molecular Formula C₁₂H₂₀O₁₀ [1][2]

Molecular Weight 324.28 g/mol [1][2]

Melting Point 207-208 °C [2]

Biological Activities and Mechanisms of Action
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Neoagarobiose and related neoagarooligosaccharides (NAOs) exhibit a range of biological

effects, making them promising candidates for various applications in the pharmaceutical and

cosmetic industries.

The role of neoagarobiose in skin whitening is a subject of conflicting reports in scientific

literature. An early study reported that neoagarobiose whitened B16 murine melanoma cells

and demonstrated low cytotoxicity, suggesting its potential as a dual-action moisturizing and

whitening agent.[3][4]

However, a more recent study found that while neoagarotetraose (NA4) and neoagarohexaose

(NA6) exhibited in vitro skin-whitening activity, neoagarobiose (NA2) did not show a similar

effect. This study suggests that the whitening activity of agar-derived sugars may be dependent

on the degree of polymerization, with larger oligosaccharides being more effective.

The proposed mechanism for the whitening effect of NAOs is the inhibition of melanin

synthesis. This is achieved by reducing the activity of tyrosinase, a key enzyme in

melanogenesis.

Neoagarooligosaccharides have demonstrated significant anti-inflammatory effects. Studies on

neoagarotetraose (NA4), a closely related compound, have shown that it can suppress the

production of pro-inflammatory mediators in lipopolysaccharide (LPS)-stimulated macrophages.

The anti-inflammatory mechanism is believed to be mediated through the downregulation of the

Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) signaling

pathways. NA4 has been shown to inhibit the phosphorylation of p38 MAPK, ERK, and the p65

subunit of NF-κB, leading to a reduction in the expression of inducible nitric oxide synthase

(iNOS) and pro-inflammatory cytokines such as TNF-α and IL-6.

Putative Anti-inflammatory Signaling Pathway of Neoagarooligosaccharides
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Preparation

Stage 1: Liquefaction

Stage 2: Saccharification

Final Steps

Agar Solution (1%)

Add Endo-type
β-Agarase

Incubate
(e.g., 50-60°C, 2-4h)

Neoagarooligosaccharides
(NA4, NA6, etc.)

Add Exo-type
β-Agarase

Incubate
(e.g., 35-40°C, 6-12h)

Neoagarobiose (NA2)

Heat Inactivation
(100°C, 15 min)

Purification
(Chromatography)

Pure Neoagarobiose
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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